Cas no 91600-10-1 (1-(4-Fluoro-benzyl)-piperidin-4-ol)

• Product Name: 1-(4-Fluoro-benzyl)-piperidin-4-ol
• CAS No: 91600-10-1
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 2166656
• PubChem ID: 765229
• Update Time: 2025-06-26

1-(4-Fluoro-benzyl)-piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-benzyl)-piperidin-4-ol
• CS-0363554
• AKOS008950487
• DB-097561
• A1-19893
• SCHEMBL8323366
• SR-01000202680
• 1-(4-Fluorobenzyl)-piperidin-4-ol
• Oprea1_345671
• 1-(4-fluorobenzyl)piperidin-4-ol
• HMS1579G03
• AB00078464-01
• 1-[(4-fluorophenyl)methyl]piperidin-4-ol
• G70330
• Z54786967
• 91600-10-1
• Cambridge id 5270453
• 4-fluoro-benzyl-piperidin-4-ol
• YNRBHCDZXIHQNR-UHFFFAOYSA-N
• SR-01000202680-1

• MDL： MFCD00977085
• Inchi： 1S/C12H16FNO/c13-11-3-1-10(2-4-11)9-14-7-5-12(15)6-8-14/h1-4,12,15H,5-9H2
• InChI Key： YNRBHCDZXIHQNR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1CCC(CC1)O

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-(4-Fluoro-benzyl)-piperidin-4-ol

1-(4-Fluoro-benzyl)-piperidin-4-ol: A Comprehensive Overview

The compound 1-(4-Fluoro-benzyl)-piperidin-4-ol, also known by its CAS number 91600-10-1, is a fascinating molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of piperidine derivatives, which are widely studied due to their unique structural properties and biological activities. The presence of a fluorine atom in the benzyl group introduces additional complexity and functionality, making this compound a subject of interest in both academic and industrial settings.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(4-Fluoro-benzyl)-piperidin-4-ol. Researchers have explored various methodologies, including nucleophilic substitution and catalytic cross-coupling reactions, to optimize the production process. These methods not only enhance the yield but also improve the purity of the compound, which is crucial for its application in pharmaceuticals and other sensitive industries.

The structural features of 1-(4-Fluoro-benzyl)-piperidin-4-ol make it an attractive candidate for drug development. The piperidine ring provides a rigid framework that can be easily modified to introduce bioactive groups. Additionally, the fluorine atom in the benzyl group contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes. These properties have led to its exploration as a potential lead compound in the development of new therapeutic agents.

In recent studies, 1-(4-Fluoro-benzyl)-piperidin-4-ol has been investigated for its potential in treating neurological disorders. Preclinical trials have demonstrated promising results, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate key signaling pathways involved in neuronal protection has been a focal point of these investigations.

Beyond its therapeutic applications, 1-(4-Fluoro-benzyl)-piperidin-4-ol has also found utility in materials science. Its unique electronic properties make it a valuable component in the synthesis of advanced materials, including conductive polymers and organic semiconductors. Researchers have reported enhanced performance metrics in devices incorporating this compound, highlighting its versatility across multiple disciplines.

The synthesis and characterization of 1-(4-Fluoro-benzyl)-piperidin-4-ol have been extensively documented in recent literature. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These analytical techniques provide critical insights into the compound's stability and reactivity under various conditions.

In conclusion, 1-(4-Fluoro-benzyl)-piperidin-4- strong> stands as a testament to the ongoing advancements in chemical research. Its unique structure, coupled with its diverse applications, positions it as a key molecule in both academic and industrial contexts. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in shaping future innovations across multiple fields.